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Compound of Interest

Compound Name: J-104129

CAS No.: 244277-89-2

Cat. No.: B1139122

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of stock solutions of J-104129
fumarate, a potent and selective M3 muscarinic receptor antagonist. Accurate preparation of

stock solutions is critical for ensuring the reliability and reproducibility of experimental results.

Chemical Properties
J-104129 fumarate has a molecular weight of 500.63 g/mol . It is essential to consider the

batch-specific molecular weight, which may vary due to hydration, as this will affect the solvent

volumes required for precise concentrations.

Data Presentation
The following table summarizes the solubility of J-104129 fumarate in common laboratory

solvents.
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Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 50.06 100

Ethanol 25.03 50

Table 1: Solubility of J-104129 fumarate. Data is based on a molecular weight of 500.63 g/mol .

The table below provides a quick reference for preparing stock solutions of various

concentrations.

Desired Concentration
Mass of J-104129
Fumarate

Volume of Solvent

1 mM 1 mg 2.00 mL

5 mM 1 mg 0.40 mL

10 mM 1 mg 0.20 mL

1 mM 5 mg 9.99 mL

5 mM 5 mg 2.00 mL

10 mM 5 mg 1.00 mL

Table 2: Solvent volumes required to prepare stock solutions from a given mass of J-104129
fumarate. Calculations are based on a molecular weight of 500.63 g/mol .

Experimental Protocols
Materials

J-104129 fumarate powder

Dimethyl sulfoxide (DMSO), anhydrous

Ethanol, absolute
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Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Analytical balance

Protocol for Preparing a 10 mM DMSO Stock Solution
Weighing the Compound: Accurately weigh out a specific mass of J-104129 fumarate using

an analytical balance. For example, weigh 1 mg of the compound.

Solvent Addition: Add the appropriate volume of DMSO to the vial containing the J-104129
fumarate. To prepare a 10 mM stock solution from 1 mg of the compound, add 0.20 mL of

DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly until the compound is completely

dissolved. Gentle warming in a water bath (not to exceed 40°C) may assist in dissolution, but

ensure the vial is securely capped to prevent solvent evaporation.

Storage: Store the stock solution at +4°C for short-term use. For long-term storage, it is

recommended to aliquot the stock solution into smaller volumes to avoid repeated freeze-

thaw cycles and store at -20°C or -80°C.

Protocol for Preparing a 10 mM Ethanol Stock Solution
Weighing the Compound: Accurately weigh out a specific mass of J-104129 fumarate. For

example, weigh 1 mg.

Solvent Addition: Add the calculated volume of absolute ethanol to the vial. To prepare a 10

mM stock solution from 1 mg of the compound, add 0.20 mL of ethanol.

Dissolution: Securely cap the vial and vortex until the solid is fully dissolved.

Storage: Store the resulting stock solution at +4°C for short-term storage. For extended

storage, aliquot and freeze at -20°C or -80°C.
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Note on Aqueous Solutions: The solubility of many organic compounds, including fumarate

salts, is limited in aqueous buffers.[1] If aqueous working solutions are required, it is advisable

to first dissolve the compound in a minimal amount of DMSO and then dilute it with the

aqueous buffer of choice.[1] Be aware that storing aqueous solutions for extended periods is

not recommended as it may affect compound stability.[1]
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Preparation Workflow

Weigh J-104129 Fumarate

Select Solvent
(DMSO or Ethanol)

Calculate Required
Solvent Volume

Add Solvent to Compound

Vortex to Dissolve

Aliquot for Storage

Store at Appropriate
Temperature

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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